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Compound of Interest

Compound Name: 1-Methylimidazolidine-2-thione

Cat. No.: B080569 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides a comprehensive, step-by-step plan for the safe disposal of 1-
Methylimidazolidine-2-thione, a compound requiring meticulous handling due to its potential

hazards. The following procedures are based on safety data sheets for structurally similar

compounds, providing a robust framework for managing this chemical waste.

Hazard Profile of Structurally Related Compounds
To ensure a comprehensive understanding of the potential risks associated with 1-
Methylimidazolidine-2-thione, the following table summarizes the hazard classifications of

closely related chemicals. This data underscores the necessity for cautious handling and

disposal.
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Compound Name CAS Number
GHS Hazard
Statements

Key Hazards

1-Methyl-2-

imidazolidinone
694-32-6 H302, H319, H411

Harmful if swallowed,

Causes serious eye

irritation, Toxic to

aquatic life with long

lasting effects[1][2]

2-Methyl-4-

isothiazolin-3-one
2682-20-4

H301+H311, H314,

H317, H330, H410

Toxic if swallowed or

in contact with skin,

Causes severe skin

burns and eye

damage, May cause

an allergic skin

reaction, Fatal if

inhaled, Very toxic to

aquatic life with long

lasting effects

3-Methylthiazolidine-

2-thione
1908-87-8 H302, H412

Harmful if swallowed,

Harmful to aquatic life

with long lasting

effects[3]

Imidazolidine-2-thione 96-45-7 Not specified Combustible[4]

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Methylimidazolidine-2-thione was

identified. The following disposal procedures are based on the hazardous properties of

structurally analogous compounds. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Protocol for 1-
Methylimidazolidine-2-thione
This protocol outlines the essential steps for the safe handling and disposal of 1-
Methylimidazolidine-2-thione waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10554664&productDescription%3D2GR+1-Methyl-2-imidazolidinone%2C+98+%25&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazolidin-2-one
https://sds.fluorochem.co.uk/eng/sds_F320366_en.pdf
https://www.xixisys.com/substances/96-45-7
https://www.benchchem.com/product/b080569?utm_src=pdf-body
https://www.benchchem.com/product/b080569?utm_src=pdf-body
https://www.benchchem.com/product/b080569?utm_src=pdf-body
https://www.benchchem.com/product/b080569?utm_src=pdf-body
https://www.benchchem.com/product/b080569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Before handling the chemical, ensure you are wearing the appropriate PPE to minimize

exposure risk.

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.[1]

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[5]

Waste Collection
All materials contaminated with 1-Methylimidazolidine-2-thione must be treated as hazardous

waste.

Solid Waste:

Carefully sweep any solid residue or contaminated absorbent material (e.g., vermiculite,

sand) into a designated, sealable hazardous waste container.[1][5]

Do not generate dust.[5]

This includes contaminated items such as weighing papers, pipette tips, and gloves.

Liquid Waste:

Collect all liquid solutions containing 1-Methylimidazolidine-2-thione in a clearly labeled,

leak-proof hazardous waste container.

Do not pour any liquid waste down the drain.[1] This is crucial due to the high aquatic

toxicity of similar compounds.

Waste Container Labeling and Storage
Proper labeling and storage are essential for safety and regulatory compliance.
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Labeling: The hazardous waste container must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "1-Methylimidazolidine-2-thione"

The associated hazards (e.g., "Toxic," "Environmental Hazard")

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.[3]

Keep the container away from incompatible materials, such as strong oxidizing agents.[3]

Disposal
Final disposal must be conducted by qualified professionals.

Contact EHS: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[3]

Documentation: Maintain a record of the waste generated, including the amount and date of

accumulation.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Methylimidazolidine-2-thione.
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Caption: Decision workflow for the disposal of 1-Methylimidazolidine-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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